Tannins

Tannins are a diverse group of polyphenolic compounds found in various plants, particularly in bark, leaves, seeds, and fruits. These natural substances play crucial roles in plant defense mechanisms against pathogens and herbivores. Tannins are widely used in the leather industry as tanning agents to convert raw hides into durable leather products. In food applications, they can impart astringent flavors and enhance texture stability. Additionally, tannins exhibit antioxidant properties and have potential health benefits such as anti-inflammatory effects. For research purposes, tannin extracts are valuable tools for studying plant defense systems and exploring their pharmacological activities. These versatile compounds are also employed in industries like paper production and textile manufacturing due to their ability to alter the physical properties of materials.